Cas no 2229260-89-1 (2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol
• CAS No: 2229260-89-1
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 5866141
• PubChem ID: 165701395
• Update Time: 2025-05-24

2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol
• 2229260-89-1
• EN300-1989660

• Inchi： 1S/C10H11FO4/c1-13-8-3-10-9(14-5-15-10)2-6(8)7(12)4-11/h2-3,7,12H,4-5H2,1H3
• InChI Key： XNSYRHFBGWABRA-UHFFFAOYSA-N
• SMILES： FCC(C1C=C2C(=CC=1OC)OCO2)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol

Introduction to 2-Fluoro-1-(6-Methoxy-1,3-dioxaindan-5-yl)ethan-1-ol (CAS No. 2229260-89-1)

2-Fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol, with the CAS number 2229260-89-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted ethyl group and a 6-methoxy-1,3-dioxaindan ring system. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol is particularly intriguing due to the presence of the dioxaindan ring, which is known for its ability to modulate various biological processes. The fluoro substitution on the ethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. This property is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by neurotoxic agents. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the pharmacokinetic properties of 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol have been studied to assess its suitability for clinical use. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. Furthermore, preliminary toxicity studies have indicated that it has a low toxicity profile, making it a promising candidate for further development.

The synthesis of 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-ol involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the 6-methoxydioxaindan ring system, followed by the introduction of the fluoro-substituted ethyl group. Advanced synthetic techniques and catalysts are often employed to optimize the reaction conditions and improve the overall efficiency of the synthesis process.

In conclusion, 2-fluoro-1-(6-methoxy-1,3-dioxaindan-5-y l)ethan - 1 - ol (CAS No . 2 2 2 9 2 6 0 - 8 9 - 1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to unravel its full potential, this compound holds significant promise in advancing our understanding and treatment of several important diseases.